1-(2-methoxyethyl)-2H-tetrazole-5-thione

• IUPAC Name: 1-(2-methoxyethyl)-2H-tetrazole-5-thione
• InChI: InChI=1S/C4H8N4OS/c1-9-3-2-8-4(10)5-6-7-8/h2-3H2,1H3,(H,5,7,10)
• InChI Key: RCJORFYUGRBTPA-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=S)N=NN1
• Molecular Formula: C4H8N4OS
• Molecular Weight: 160.20 g/mol
• CAS RN: 99660-87-4

Description

1-(2-methoxyethyl)-2H-tetrazole-5-thione, also known as METT, is a tetrazole derivative that has gained significant attention in recent years due to its potential applications in various scientific research fields. METT is a heterocyclic compound that contains a tetrazole ring and a thione group, which makes it a unique compound with interesting properties.

Scientific Research Applications

Molecular and Crystal Structures

• Molecular and Crystal Structures Analysis : The molecular and crystal structures of similar compounds, such as 1-(2-methoxyphenyl)-1,4-dihydro-5H-tetrazole-5-thione, have been studied using X-ray diffraction analysis. These studies reveal insights into the structural configurations and bonding patterns of related tetrazole compounds (Askerov et al., 2019).

Multicomponent Reactions

• Role in Multicomponent Reactions : Tetrazole derivatives, including those similar to 1-(2-methoxyethyl)-2H-tetrazole-5-thione, play a crucial role in multicomponent reaction (MCR) chemistry. They are valuable for their bioisosterism to carboxylic acid and amide moieties, metabolic stability, and beneficial physicochemical properties (Neochoritis et al., 2019).

Photodecomposition Studies

• Photodecomposition Research : Research on the photochemistry of similar tetrazole-thione compounds demonstrates their potential in industrial, agricultural, and medicinal applications, particularly due to their clean photodecomposition properties (Alawode et al., 2011).

Electronic Properties Analysis

• Electronic Properties Exploration : Studies on the electronic properties of similar tetrazole-thione compounds help in understanding their chemical behavior under different environmental conditions. Such research is pivotal in applications where electronic properties are a key factor (Rayat et al., 2009).

Mechanism of Action

Target of Action

Similar compounds have been used in the suzuki–miyaura coupling reaction, a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .

Mode of Action

It’s plausible that it may interact with its targets through a mechanism similar to other organoboron reagents used in suzuki–miyaura coupling . This involves the oxidative addition of the organoboron reagent to a transition metal catalyst, followed by transmetalation and reductive elimination to form a new carbon–carbon bond .

Biochemical Pathways

It’s likely that the compound could influence pathways related to carbon–carbon bond formation, given its potential use in suzuki–miyaura coupling .

Pharmacokinetics

A related compound, 2’-o-(2-methoxyethyl)-modified oligonucleotide analogs, has been studied in rats .

Result of Action

Given its potential use in suzuki–miyaura coupling, it may facilitate the formation of new carbon–carbon bonds, thereby enabling the synthesis of complex organic molecules .